Neoechinulin A

• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol
• InChI: InChI=1S/C19H21N3O2/c1-5-19(3,4)16-13(12-8-6-7-9-14(12)21-16)10-15-18(24)20-11(2)17(23)22-15/h5-11,21H,1H2,2-4H3,(H,20,24)(H,22,23)/b15-10-/t11-/m0/s1
• InChIKey: MYRPIYZIAHOECW-SAIXKJTDSA-N

Neoechinulin A Procurement and Scientific Identity

Neoechinulin A (NEA, CAS: 51551-29-2) is a prenylated indole diketopiperazine alkaloid first isolated from Aspergillus species [1]. This natural product exhibits a unique structural feature: a double bond between C8 and C9 within the diketopiperazine ring that is critical for its cytoprotective activities [2]. Unlike many indole alkaloids that act through a single dominant mechanism, Neoechinulin A demonstrates a distinctive polypharmacology profile with independently quantified activities spanning antiviral, anti-inflammatory, neuroprotective, antidiabetic, and antioomycete applications [3].

Mpro target-engagement screening studies (reported IC50 context)

NF-κB/p38 MAPK inflammatory signaling pathway research

Post-mitochondrial neuroprotection model investigation

Stereochemistry-independent study design (racemic form may support workflow)

• [1] Yamazaki M, Fujimoto H, Okuyama E, et al. Isolation and structure of neoechinulin A, a new indole alkaloid from Aspergillus rubber. Chem Pharm Bull. 1973;21(11):2497-2500. View Source
• [2] Mitra S, Anand U, Sanyal R, et al. Neoechinulins: Molecular, cellular, and functional attributes as promising therapeutics against cancer and other human diseases. Biomed Pharmacother. 2022;145:112424. View Source
• [3] Sharifi-Rad J, Bahukhandi A, Dhyani P, et al. Therapeutic Potential of Neoechinulins and Their Derivatives: An Overview of the Molecular Mechanisms Behind Pharmacological Activities. Front Pharmacol. 2021;12:687683. View Source

Why Neoechinulin A Cannot Be Substituted

Superficial structural similarity among indole diketopiperazines masks critical functional divergence that prohibits generic substitution. Neoechinulin A, Neoechinulin B, and Echinulin differ in prenylation patterns and oxidation states that dictate target engagement and cellular safety margins. For example, Neoechinulin B (structurally the closest analog) displays cytotoxicity at concentrations where Neoechinulin A shows full viability, precluding its use in anti-inflammatory assays [1]. Echinulin lacks the C8-C9 double bond essential for Neoechinulin A's cytoprotective mechanisms [2]. These compound-specific differences in activity, selectivity, and safety windows make Neoechinulin A functionally non-interchangeable with its in-class analogs, necessitating compound-specific procurement for targeted applications.

Neoechinulin B targets influenza entry/LXR, not Mpro or NF-κB/p38 axes; pathway engagement profiles differ.

Echinulin and eurocristatine lack Mpro inhibitory activity; structural similarity does not guarantee antiviral target engagement.

C8-C9 double bond contributes to cytoprotective SAR; saturated analogs may exhibit reduced neuroprotection context.

• [1] Kim KS, Cui X, Lee DS, et al. Anti-inflammatory effect of neoechinulin A from the marine fungus Eurotium sp. SF-5989 through the suppression of NF-κB and p38 MAPK pathways in lipopolysaccharide-stimulated RAW264.7 macrophages. Molecules. 2013;18(11):13245-13259. View Source
• [2] Mitra S, Anand U, Sanyal R, et al. Neoechinulins: Molecular, cellular, and functional attributes as promising therapeutics against cancer and other human diseases. Biomed Pharmacother. 2022;145:112424. View Source

Neoechinulin A: Quantitative Evidence vs. Analogs

SARS-CoV-2 Mpro Inhibition vs. Inactive Analogs

Neoechinulin A exhibited potent inhibitory effect against SARS-CoV-2 Mpro with an IC50 value of 0.47 µM, comparable to the reference standard GC376 [1]. Crucially, despite high structural similarity among three co-isolated indole diketopiperazine alkaloids, only Neoechinulin A (1) showed a promising effect; echinulin (2) and eurocristatine (3) were inactive [1]. This demonstrates that the specific prenylation pattern and stereochemistry of Neoechinulin A are essential for Mpro binding and inhibition.

Mpro Inhibition

Head-to-head

IC50 0.47 μM vs. echinulin/eurocristatine inactive

Supports Mpro target-engagement study context

FRET-based enzymatic assay; reference GC376

Evidence Dimension	SARS-CoV-2 Mpro enzyme inhibition
Target Compound Data	IC50 = 0.47 µM
Comparator Or Baseline	Reference standard GC376 (comparable activity); echinulin and eurocristatine (inactive)
Quantified Difference	Target active; comparators inactive
Conditions	In vitro enzyme inhibition assay; structural confirmation via molecular docking and MD simulations

Why This Matters

For researchers developing Mpro-targeted antivirals, Neoechinulin A provides a validated, structurally distinct lead compound that cannot be substituted with more readily available echinulin.

• [1] Alhadrami HA, Burgio G, Thissera B, et al. Neoechinulin A as a Promising SARS-CoV-2 Mpro Inhibitor: In Vitro and In Silico Study Showing the Ability of Simulations in Discerning Active from Inactive Enzyme Inhibitors. Mar Drugs. 2022;20(3):163. View Source

Anti-Inflammatory Activity in Macrophages

In a patent-disclosed α-glucosidase inhibition assay, Neoechinulin A demonstrated an IC50 value of 73.4 µM, which is more potent than the positive control drug acarbose [1]. This finding establishes Neoechinulin A as a structurally novel α-glucosidase inhibitor derived from a natural source (Lilium brownii var. viridulum root), offering a distinct chemical scaffold for antidiabetic drug development [1].

Anti-Inflammatory Pathway

Cross-study comparable

Dose-dependent NO/PGE2 suppression at 12.5–100 μM via NF-κB/p38 MAPK

Supports NF-κB/p38 inflammatory pathway investigation

LPS-stimulated RAW264.7 macrophage assay

Evidence Dimension	α-Glucosidase enzyme inhibition
Target Compound Data	IC50 = 73.4 µM
Comparator Or Baseline	Acarbose (positive control; higher IC50 value, exact numeric value not provided in source but stated to be less potent)
Quantified Difference	Neoechinulin A > Acarbose in potency
Conditions	In vitro α-glucosidase inhibition assay

Why This Matters

For laboratories screening novel α-glucosidase inhibitors, Neoechinulin A represents a validated, patent-backed lead with demonstrated superiority over the clinical comparator acarbose.

• [1] China Patent. Indole alkaloid Neoechinulin A for use in preparing α-glucosidase inhibitory drugs and antidiabetic drugs. Patent Publication CN114569601A, 2022. View Source

MPP⁺ Neuroprotection Without Complex I Rescue

In a direct comparative study of echinulin-related compounds, Neoechinulin A exhibited superior DPPH radical scavenging activity with an IC50 value of 0.219 mg/mL, compared to 8-hydroxyechinulin (0.587 mg/mL) and echinulin (1.628 mg/mL) [1]. Additionally, Neoechinulin A demonstrated a total reducing power of 4.25 mmol/L at 0.5 mg/mL, far exceeding echinulin (0.17 mmol/L) and 8-hydroxyechinulin (0.29 mmol/L) [1].

MPP+ Neuroprotection

Supporting evidence

PC12 cell protection without mitochondrial complex I rescue

Supports post-mitochondrial neuroprotection model interpretation

MPP+-induced cytotoxicity model; downstream mechanism

Evidence Dimension	DPPH radical scavenging
Target Compound Data	IC50 = 0.219 mg/mL
Comparator Or Baseline	Echinulin: IC50 = 1.628 mg/mL; 8-Hydroxyechinulin: IC50 = 0.587 mg/mL
Quantified Difference	~7.4-fold more potent than echinulin; ~2.7-fold more potent than 8-hydroxyechinulin
Conditions	DPPH radical scavenging assay

Why This Matters

Procurement of Neoechinulin A is essential for antioxidant studies requiring high potency; structurally similar echinulin shows dramatically weaker activity.

• [1] Wang X, Li XM, Teuscher F, et al. Isolation and Identification of Indole Alkaloids from Aspergillus amstelodami BSX001 and Optimization of Ultrasound-Assisted Extraction of Neoechinulin A. Microorganisms. 2024;12(5):864. View Source

Cytoprotection SAR: C8-C9 Double Bond

Neoechinulin A suppressed NO and PGE2 production and reduced pro-inflammatory cytokine secretion (TNF-α and IL-1β) in LPS-stimulated RAW264.7 macrophages in a dose-dependent manner (12.5–100 µM) without affecting cell viability [1]. In contrast, Neoechinulin B, while showing similar NO inhibition at lower doses, significantly affected cell viability at 25 µM, precluding its continued evaluation [1]. This establishes Neoechinulin A as the only viable analog for anti-inflammatory studies requiring maintenance of cellular health.

Cytoprotection SAR

Class-level inference

C8-C9 double bond critical; racemic form retains activity

Supports stereochemistry-independent study design

SAR from derivatization and saturation variants

Evidence Dimension	Anti-inflammatory activity and cytotoxicity
Target Compound Data	NO suppression at 12.5–100 µM; no cytotoxicity up to 100 µM
Comparator Or Baseline	Neoechinulin B: similar NO inhibition at low doses, but cytotoxicity observed at 25 µM
Quantified Difference	Neoechinulin A maintains full cell viability up to 100 µM; Neoechinulin B toxic at 25 µM
Conditions	LPS-stimulated RAW264.7 macrophages; 24h exposure

Why This Matters

For in vitro anti-inflammatory assays, Neoechinulin B cannot be substituted due to its confounding cytotoxicity; Neoechinulin A is required for clean mechanistic studies.

• [1] Kim KS, Cui X, Lee DS, et al. Anti-inflammatory effect of neoechinulin A from the marine fungus Eurotium sp. SF-5989 through the suppression of NF-κB and p38 MAPK pathways in lipopolysaccharide-stimulated RAW264.7 macrophages. Molecules. 2013;18(11):13245-13259. View Source

Antioomycete Activity: Neoechinulin A Against Phytophthora capsici vs. Commercial Fungicide Benchmarks

Neoechinulin A (NEA) demonstrated potent antioomycete activity against Phytophthora capsici, the causative agent of blight in solanaceous and cucurbit crops, with an EC50 value of 21.95 µg/mL for mycelial growth inhibition [1]. While commercial fungicides such as dimethomorph and flumorph exhibit lower EC50 values (0.14–0.61 µg/mL) [2], Neoechinulin A offers a distinct mechanism targeting energy metabolism (glycolysis/gluconeogenesis, pyruvate metabolism) rather than cell wall synthesis [1]. This novel mode of action positions NEA as a lead compound for fungicide development with potentially reduced cross-resistance risk.

Evidence Dimension	Antioomycete mycelial growth inhibition
Target Compound Data	EC50 = 21.95 µg/mL
Comparator Or Baseline	Commercial CAAs: dimethomorph EC50 ~0.14–0.61 µg/mL; flumorph EC50 ~0.18–0.68 µg/mL
Quantified Difference	~36–157 fold less potent than commercial standards
Conditions	In vitro mycelial growth assay against P. capsici

Why This Matters

Despite lower absolute potency, Neoechinulin A's unique energy metabolism-targeting mechanism provides a valuable alternative scaffold for agrochemical discovery, especially for overcoming resistance to conventional fungicides.

• [1] Cai J, Yin F, Zhou G, et al. Antioomycete activity and mechanism of neoechinulin A from the marine fungus Aspergillus amstelodami 012393 against Phytophthora capsici. Pest Manag Sci. 2025;81(12):8448-8461. View Source
• [2] Zhu J, Zhang C, et al. Comparison of the toxicity of four carboxylic acid amide fungicides against Phytophthora capsici at their three different life stages. Chin J Pestic Sci. 2008;10(2):185-190. View Source

Neoechinulin A Application Scenarios

Antiviral Mpro Inhibitor Screening

Procure Neoechinulin A for SARS-CoV-2 Mpro inhibitor screening and structure-activity relationship (SAR) studies. As demonstrated, Neoechinulin A (IC50 = 0.47 µM) potently inhibits Mpro while structurally related echinulin and eurocristatine are inactive [1]. This compound-specific activity makes NEA essential for validating computational docking models and developing novel non-peptidomimetic Mpro inhibitors.

Neuroinflammation in Alzheimer's Models

Utilize Neoechinulin A as a lead compound for α-glucosidase inhibition. Patent data confirm its IC50 of 73.4 µM surpasses acarbose, the current clinical standard [2]. Researchers can leverage NEA's unique indole diketopiperazine scaffold to design next-generation antidiabetic agents with potentially improved bioavailability and reduced gastrointestinal side effects.

Post-Mitochondrial Neuroprotection in Parkinson's

Deploy Neoechinulin A in cellular models of nitrosative stress (e.g., SIN-1-induced PC12 cell death). NEA specifically scavenges peroxynitrite (ONOO⁻) while sparing O₂⁻ and NO [3]. Its 7.4-fold superiority over echinulin in DPPH radical scavenging (IC50 0.219 mg/mL vs. 1.628 mg/mL) [4] underscores its unique utility for probing oxidative and nitrosative stress pathways in Parkinson's and Alzheimer's disease research.

NF-κB/p38 MAPK Inhibition in Inflammation

Select Neoechinulin A for LPS-stimulated RAW264.7 macrophage assays to investigate NF-κB and p38 MAPK signaling without confounding cytotoxicity. Head-to-head data show Neoechinulin A maintains full viability up to 100 µM, whereas the closest analog Neoechinulin B induces cell death at 25 µM [5]. This safety margin is critical for isolating primary anti-inflammatory effects from secondary stress responses.

Application

Selection Property

Validation Focus

SARS-CoV-2 Mpro target engagement studies

Reported Mpro inhibition activity

Mpro enzymatic assay profiling vs. inactive analogs

Aβ-induced neuroinflammation pathway studies

Microglial suppression pathway context

Amyloid-β microglial activation models

Post-mitochondrial neuroprotection model studies

Downstream mitochondrial failure mechanism context

MPP+ cytotoxicity and cell-viability endpoints

NF-κB/p38 MAPK signaling studies

Macrophage inflammatory mediator suppression context

LPS-induced RAW264.7 macrophage models

• [1] Alhadrami HA, Burgio G, Thissera B, et al. Neoechinulin A as a Promising SARS-CoV-2 Mpro Inhibitor: In Vitro and In Silico Study Showing the Ability of Simulations in Discerning Active from Inactive Enzyme Inhibitors. Mar Drugs. 2022;20(3):163. View Source
• [2] China Patent. Indole alkaloid Neoechinulin A for use in preparing α-glucosidase inhibitory drugs and antidiabetic drugs. Patent Publication CN114569601A, 2022. View Source
• [3] Maruyama K, Ohuchi T, Yoshida K, et al. Protective properties of neoechinulin A against SIN-1-induced neuronal cell death. J Antibiot. 2004;57(7):447-452. View Source
• [4] Wang X, Li XM, Teuscher F, et al. Isolation and Identification of Indole Alkaloids from Aspergillus amstelodami BSX001 and Optimization of Ultrasound-Assisted Extraction of Neoechinulin A. Microorganisms. 2024;12(5):864. View Source
• [5] Kim KS, Cui X, Lee DS, et al. Anti-inflammatory effect of neoechinulin A from the marine fungus Eurotium sp. SF-5989 through the suppression of NF-κB and p38 MAPK pathways in lipopolysaccharide-stimulated RAW264.7 macrophages. Molecules. 2013;18(11):13245-13259. View Source